Cas no 2089523-88-4 (rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid)

• Product Name: rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid
• CAS No: 2089523-88-4
• MF: C₇H₈Cl₂O₂
• MW: 195.04322052002
• CID: 5247908
• PubChem ID: 121553680
• Update Time: 2025-10-29

rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[(1R,3R)-2,2-dichloro-3-methylcyclopropyl]-, rel-
• rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid

• Inchi： 1S/C7H8Cl2O2/c1-4-5(7(4,8)9)2-3-6(10)11/h2-5H,1H3,(H,10,11)/t4-,5-/m1/s1
• InChI Key： JZLAOOIDMOZRQB-RFZPGFLSSA-N
• SMILES： C(O)(=O)C=C[C@@H]1[C@@H](C)C1(Cl)Cl

Additional information on rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid

Comprehensive Overview of rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid (CAS No. 2089523-88-4)

rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid (CAS No. 2089523-88-4) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, agrochemicals, and pharmaceutical research. This compound belongs to the class of cyclopropylprop-2-enoic acids, which are known for their unique structural properties and versatile applications. The presence of dichloro and methyl substituents on the cyclopropyl ring enhances its reactivity, making it a valuable intermediate in various chemical syntheses.

The molecular structure of rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid features a cyclopropyl ring attached to a prop-2-enoic acid moiety. The stereochemistry at the 1R,3R positions, combined with the racemic mixture (rac), adds complexity to its synthesis and purification processes. Researchers often explore enantioselective synthesis methods to obtain optically pure forms of this compound, which can exhibit different biological activities. The dichloro and methyl groups contribute to its stability and influence its interactions with other molecules, making it a subject of interest in drug design and material science.

One of the most prominent applications of rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid is in the development of novel agrochemicals. Its structural motifs are found in several pesticides and herbicides, where it acts as a key intermediate. The compound’s ability to interfere with specific enzymatic pathways in pests makes it an attractive candidate for sustainable crop protection solutions. With the growing demand for environmentally friendly agricultural products, researchers are investigating derivatives of this compound to enhance efficacy while minimizing ecological impact.

In the pharmaceutical industry, rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid is explored for its potential therapeutic applications. Its unique structure allows it to interact with biological targets such as enzymes and receptors, making it a promising scaffold for drug discovery. Recent studies have focused on its role in modulating inflammatory responses and its potential as an anti-inflammatory agent. Additionally, its derivatives are being evaluated for their antimicrobial and anticancer properties, aligning with the current trends in personalized medicine and targeted therapies.

The synthesis of rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid involves multi-step organic reactions, often starting from readily available precursors like cyclopropyl derivatives and halogenated compounds. Key steps include cyclopropanation, halogenation, and carboxylation, each requiring precise control of reaction conditions to achieve high yields and purity. Advances in green chemistry have led to the development of more sustainable synthetic routes, reducing the use of hazardous reagents and solvents. These innovations are particularly relevant given the increasing emphasis on sustainable chemical practices in industrial and academic research.

From a market perspective, the demand for rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid is driven by its applications in agrochemicals and pharmaceuticals. The compound’s versatility and the growing need for advanced crop protection and therapeutic agents contribute to its commercial significance. Manufacturers and suppliers are investing in scalable production methods to meet the rising demand, particularly in regions with robust agricultural and pharmaceutical sectors. Additionally, regulatory approvals and safety assessments play a crucial role in determining its market viability, with compliance to international standards being a key focus area.

Researchers and industry professionals frequently search for information on the synthesis, applications, and safety of rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid. Common queries include its physical and chemical properties, spectroscopic data, and handling precautions. Addressing these questions not only enhances the accessibility of scientific knowledge but also supports informed decision-making in research and development. Furthermore, integrating case studies and recent publications into discussions about this compound can provide valuable insights into its practical uses and future potential.

In conclusion, rac-3-(1R,3R)-2,2-dichloro-3-methylcyclopropylprop-2-enoic acid (CAS No. 2089523-88-4) is a compound of significant scientific and industrial interest. Its distinctive structural features, coupled with its broad applicability in agrochemicals and pharmaceuticals, underscore its importance in modern chemistry. Ongoing research and technological advancements continue to uncover new possibilities for this compound, reinforcing its role in addressing contemporary challenges in agriculture and healthcare. By staying abreast of the latest developments and adhering to sustainable practices, the scientific community can fully harness the potential of this remarkable molecule.